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Compound of Interest

Compound Name: Mercuric benzoate

Cat. No.: B1210647 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Mercuric Benzoate

This technical guide provides a comprehensive overview of the physical and chemical

properties of mercuric benzoate, tailored for researchers, scientists, and professionals in drug

development. The document details its characteristics, methods of synthesis, and chemical

reactivity, presenting quantitative data in structured tables and illustrating key processes with

diagrams.

Chemical Identity
IUPAC Name: Mercury(2+);dibenzoate[1]

CAS Number: 583-15-3[1][2][3][4][5][6][7]

Molecular Formula: C₁₄H₁₀HgO₄[1][2][4][6][7]

Synonyms: Mercury dibenzoate, Benzoic acid, mercury(2+) salt, Mercury(II) benzoate[2][4]

[7][8]

Physical Properties
Mercuric benzoate is a white, crystalline, odorless solid.[1][2][4][8] It is sensitive to light and

should be stored accordingly.[1][2][3][4][8]

Table 1: Physical Characteristics of Mercuric Benzoate
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Property Value Source

Molecular Weight 442.82 g/mol [1][2][4][6]

Melting Point 165 °C / 166-167 °C [1][2][3][4][5]

Appearance White crystalline solid [1][2][3]

Odor Odorless [1][2]

Table 2: Solubility of Mercuric Benzoate
Solvent Solubility Source

Water

Slightly soluble. 1.2 g/100 mL

at 15°C, 2.5 g/100 mL at

100°C.

[1][3][4]

Alcohol Slightly soluble [2][3][4][6]

Sodium Chloride Solutions Soluble [2][3][4][6][8]

Ammonium Benzoate

Solutions
Soluble [2][3][4][8]

Benzene Soluble [1]

Chemical Properties and Reactivity
Mercuric benzoate is an organomercuric compound that exhibits reactivity typical of this class

of substances.[1][2]

Light Sensitivity: The compound is sensitive to light and should be stored in light-protected

containers.[1][2][3][4]

Thermal Decomposition: It may decompose upon heating to produce corrosive and toxic

fumes, including mercury vapor.[2][3] Thermal decomposition is noted to begin at

approximately 170°C.[1]

Hydrolysis: When boiled with water or alcohol, mercuric benzoate can hydrolyze to form a

basic salt and free benzoic acid.[1][6]
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Reactivity with Thiols: Mercuric benzoate can react with thiol groups (-SH) present in

proteins, leading to the formation of mercaptides. This interaction is a key mechanism of its

toxicity.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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